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Compound of Interest

Compound Name: Profenofos-d3

Cat. No.: B15606674

For researchers, scientists, and drug development professionals, the responsible management
of chemical reagents is paramount to ensuring laboratory safety and environmental
stewardship. Profenofos-d3, a deuterated organophosphate, requires meticulous handling and
disposal due to its inherent toxicity. This guide provides essential, step-by-step procedures for
the safe and compliant disposal of Profenofos-d3, reinforcing our commitment to being your
trusted partner in laboratory safety.

Immediate Safety and Handling Precautions

Profenofos is classified as a toxic organophosphorus pesticide, acting as a cholinesterase
inhibitor.[1][2] It is harmful if swallowed, inhaled, or comes into contact with skin and is very
toxic to aquatic life with long-lasting effects.[3] Before commencing any disposal procedures, it
is imperative to adhere to the following safety protocols:

e Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This
includes chemical-impermeable gloves, safety glasses with side-shields, and a lab coat.[4][5]
All handling of Profenofos-d3 should occur in a well-ventilated area or a chemical fume
hood to prevent inhalation of vapors.[4][6]

o Storage: Profenofos-d3 should be stored in its original, tightly closed container in a cool,
dry, and well-ventilated location, segregated from incompatible materials and foodstuffs.[1][4]

» Spill Management: In the event of a spill, the area must be evacuated and ventilated.[5]
Wearing appropriate PPE, contain the spill to prevent entry into waterways.[4][7] Absorb the
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spill with an inert material like sand or sawdust, collect it into a suitable, labeled container,
and hold for proper disposal.[7][8] The spill area should be decontaminated with a strong
industrial detergent and rinsed with water, with the rinse water also collected for disposal.[7]
For liquid spills, an immediate isolation of at least 50 meters (150 feet) in all directions is
recommended.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for Profenofos, providing a clear
reference for its toxicological and environmental profile.

Parameter Value Species Reference
Acute Inhalation LC50 (4 h) > 2.57
. : Rat [1]
Toxicity mg/L air
_ o _ LC50 (96 h) = 0.08 .
Aquatic Toxicity (Fish) Rainbow Trout [1]
mg/L
Aquatic Toxicity EC50 (48 h) =1.06 ]
Daphnia magna [1]
(Invertebrate) pg/L
Hydrolysis Half-life 14.6 days (pH 7, 2]
(DT50) 20°C)

Hydrolysis Half-life

5.7 hours (pH 9, 20°C - 2
(DT50) (P ) (2]

Step-by-Step Disposal Protocols

The disposal of Profenofos-d3 and its associated waste must comply with local, state, and
federal regulations.[9][10] The recommended method is to use a licensed professional waste
disposal service.[5]

Protocol 1: Disposal of Unused or Excess Profenofos-d3

o Classification: Unused or excess Profenofos-d3 is to be treated as hazardous waste.[6] Do
not dispose of it in the regular trash or pour it down the drain.[6][10]
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o Packaging: Keep the Profenofos-d3 in its original, clearly labeled container. If a transfer is
necessary, use a compatible, leak-proof container and label it as "Hazardous Waste,"
including the full chemical name.

Collection: Store the container in a designated hazardous waste accumulation area, away
from incompatible materials.

Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste
contractor. The preferred disposal methods are controlled incineration with flue gas
scrubbing or disposal in a landfill specifically approved for pesticides.[7]

Protocol 2: Decontamination and Disposal of Empty Containers

Empty containers are not considered safe until properly decontaminated, as they can retain
product residue.[7]

Triple Rinsing: a. Empty the container into the application mixture or a hazardous waste
collection vessel, allowing it to drain for at least 30 seconds.[11] b. Fill the container
approximately one-quarter full with a suitable solvent (e.g., water, if appropriate for the
formulation). c. Securely cap the container and shake vigorously. d. Pour the rinsate into the
application mixture or the hazardous waste collection vessel.[1][11] e. Repeat this rinsing
procedure two more times.[11]

Container Destruction: After triple rinsing, render the container unusable by puncturing or
crushing it.[1][8]

Final Disposal: Dispose of the decontaminated and destroyed container in accordance with
local solid waste regulations. This may include recycling if a program is available or disposal
in a sanitary landfill.[1]

Protocol 3: Disposal of Contaminated Materials

o Collection: All materials grossly contaminated with Profenofos-d3, such as PPE, spill
cleanup absorbents, and weighing papers, must be collected in a designated, leak-proof,
and clearly labeled hazardous waste container.[11]
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o Disposal: These materials must be disposed of as hazardous waste through a licensed
professional service.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Profenofos-d3
and associated waste materials.
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Caption: Workflow for the safe disposal of Profenofos-d3 waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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